1-(3,4-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-4-(2-ethoxyphenyl)piperazine
• InChI: InChI=1S/C21H28N2O3/c1-4-26-19-8-6-5-7-18(19)23-13-11-22(12-14-23)16-17-9-10-20(24-2)21(15-17)25-3/h5-10,15H,4,11-14,16H2,1-3H3
• InChI Key: RYLKMQBVLVWCBC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol

Description

1-(3,4-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine, also known as GBR 12909, is a chemical compound that belongs to the piperazine family. It is a potent and selective dopamine reuptake inhibitor, which means that it blocks the reuptake of dopamine in the brain, leading to increased levels of dopamine in the synaptic cleft. This property makes it a potential candidate for various scientific research applications.

Mechanism of Action

1-(3,4-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 works by blocking the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. This leads to increased levels of dopamine in the synaptic cleft, which in turn enhances dopaminergic neurotransmission and modulates various behavioral and physiological processes.
Biochemical and Physiological Effects:
1-(3,4-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 has been shown to increase locomotor activity, enhance cognitive function, and improve attention and memory in animal models. It has also been found to reduce the severity of Parkinson's disease symptoms and improve motor function in animal models. However, the exact biochemical and physiological effects of 1-(3,4-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 are still being studied.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3,4-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 in lab experiments is its high selectivity for dopamine reuptake inhibition, which makes it a valuable tool for studying the role of dopamine in various neurological and psychiatric disorders. However, its potency and potential for abuse also make it a challenging compound to work with, and caution must be exercised when handling and administering it.

Future Directions

There are several potential future directions for research on 1-(3,4-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909. One area of interest is its potential therapeutic applications in addiction and substance abuse disorders. Another area of interest is its role in the regulation of mood and affect, and its potential as a treatment for depression and other mood disorders. Additionally, further studies are needed to elucidate the exact mechanisms of action and biochemical effects of 1-(3,4-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909, and to develop safer and more effective analogs of this compound.

Synthesis Methods

The synthesis of 1-(3,4-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 involves the reaction of 3,4-dimethoxybenzaldehyde with 2-ethoxyphenylpiperazine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using column chromatography to obtain pure 1-(3,4-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909.

Scientific Research Applications

1-(3,4-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and addiction. It has also been used as a research tool to study the role of dopamine in the brain and its effects on behavior.